![molecular formula C23H24O6 B300339 4-methyl-7-{3-[(4-methyl-2-oxo-4a,8a-dihydro-2H-chromen-7-yl)oxy]propoxy}-4a,8a-dihydro-2H-chromen-2-one](/img/structure/B300339.png)
4-methyl-7-{3-[(4-methyl-2-oxo-4a,8a-dihydro-2H-chromen-7-yl)oxy]propoxy}-4a,8a-dihydro-2H-chromen-2-one
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Overview
Description
4-methyl-7-{3-[(4-methyl-2-oxo-4a,8a-dihydro-2H-chromen-7-yl)oxy]propoxy}-4a,8a-dihydro-2H-chromen-2-one is a synthetic compound that has been widely used in scientific research. This compound is also known as H 89 and is a potent and selective inhibitor of protein kinase A (PKA). PKA is an enzyme that plays a crucial role in many cellular processes, including metabolism, cell growth, and differentiation.
Mechanism of Action
4-methyl-7-{3-[(4-methyl-2-oxo-4a,8a-dihydro-2H-chromen-7-yl)oxy]propoxy}-4a,8a-dihydro-2H-chromen-2-one acts as a competitive inhibitor of PKA by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its target proteins, leading to a decrease in PKA activity.
Biochemical and Physiological Effects:
The inhibition of PKA activity by this compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the release of neurotransmitters, decrease the activity of ion channels, and reduce the expression of certain genes. It has also been shown to inhibit cell proliferation, induce apoptosis, and promote differentiation.
Advantages and Limitations for Lab Experiments
One advantage of using 4-methyl-7-{3-[(4-methyl-2-oxo-4a,8a-dihydro-2H-chromen-7-yl)oxy]propoxy}-4a,8a-dihydro-2H-chromen-2-one in lab experiments is its specificity for PKA. This allows researchers to selectively inhibit PKA activity without affecting other kinases. However, one limitation of using this compound is its potential off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for the use of 4-methyl-7-{3-[(4-methyl-2-oxo-4a,8a-dihydro-2H-chromen-7-yl)oxy]propoxy}-4a,8a-dihydro-2H-chromen-2-one in scientific research. One direction is the investigation of its effects on different cell types and in different disease models. Another direction is the development of more potent and selective PKA inhibitors based on the structure of this compound. Additionally, the use of this compound in combination with other inhibitors or drugs may provide new insights into the regulation of cellular processes.
Synthesis Methods
The synthesis of 4-methyl-7-{3-[(4-methyl-2-oxo-4a,8a-dihydro-2H-chromen-7-yl)oxy]propoxy}-4a,8a-dihydro-2H-chromen-2-one involves the reaction of 7-hydroxy-4-methylcoumarin with 4-methyl-2-oxo-2H-chromene-7-carboxylic acid in the presence of thionyl chloride and dimethylformamide. The resulting product is then reacted with 3-chloro-1,2-propanediol and potassium carbonate to yield this compound.
Scientific Research Applications
4-methyl-7-{3-[(4-methyl-2-oxo-4a,8a-dihydro-2H-chromen-7-yl)oxy]propoxy}-4a,8a-dihydro-2H-chromen-2-one has been widely used in scientific research as a tool to study the role of PKA in various cellular processes. It has been used to investigate the role of PKA in the regulation of ion channels, neurotransmitter release, and gene expression. It has also been used to study the effects of PKA inhibition on cell proliferation, differentiation, and apoptosis.
properties
Molecular Formula |
C23H24O6 |
---|---|
Molecular Weight |
396.4 g/mol |
IUPAC Name |
4-methyl-7-[3-[(4-methyl-2-oxo-4a,8a-dihydrochromen-7-yl)oxy]propoxy]-4a,8a-dihydrochromen-2-one |
InChI |
InChI=1S/C23H24O6/c1-14-10-22(24)28-20-12-16(4-6-18(14)20)26-8-3-9-27-17-5-7-19-15(2)11-23(25)29-21(19)13-17/h4-7,10-13,18-21H,3,8-9H2,1-2H3 |
InChI Key |
PCVITNKDQFOIPL-UHFFFAOYSA-N |
SMILES |
CC1=CC(=O)OC2C1C=CC(=C2)OCCCOC3=CC4C(C=C3)C(=CC(=O)O4)C |
Canonical SMILES |
CC1=CC(=O)OC2C1C=CC(=C2)OCCCOC3=CC4C(C=C3)C(=CC(=O)O4)C |
Origin of Product |
United States |
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